Cas no 1786105-21-2 (N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide
• CAS No: 1786105-21-2
• MF: C₁₉H₂₃N₅O
• MW: 337.418823480606
• CID: 6454369
• PubChem ID: 86802633
• Update Time: 2025-06-22

N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• 1786105-21-2
• Z1763862238
• N-(1-cyanocyclohexyl)-2-[(1-phenylpyrazol-4-yl)amino]propanamide
• EN300-26687031
• N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide
• AKOS033582478

• Inchi： 1S/C19H23N5O/c1-15(18(25)23-19(14-20)10-6-3-7-11-19)22-16-12-21-24(13-16)17-8-4-2-5-9-17/h2,4-5,8-9,12-13,15,22H,3,6-7,10-11H2,1H3,(H,23,25)
• InChI Key： CXTPEKSICSXQLB-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC1C=NN(C2C=CC=CC=2)C=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 337.19026037g/mol
• Monoisotopic Mass: 337.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.7Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide

Introduction to N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide (CAS No. 1786105-21-2)

N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1786105-21-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its N-(1-cyanocyclohexyl) and 2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide moieties, contribute to its potential therapeutic applications.

The compound's molecular structure incorporates several key functional groups that are known to enhance its pharmacological properties. The cyanocyclohexyl side chain provides a rigid scaffold that can interact with biological targets in a specific manner, while the phenyl-pyrazole moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. These structural elements combine to create a molecule with the potential to exhibit multiple modes of action, which is a desirable characteristic in the development of new drugs.

In recent years, there has been a growing interest in the development of novel compounds that can target complex diseases such as cancer, inflammation, and neurodegenerative disorders. N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide has emerged as a promising candidate in this context due to its unique chemical properties and biological activities. Preliminary studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis.

One of the most intriguing aspects of this compound is its potential to interact with protein targets in a highly selective manner. The combination of the cyanocyclohexyl and phenyl-pyrazole groups allows for precise binding to specific sites on proteins, which can lead to the development of drugs with improved efficacy and reduced side effects. This level of selectivity is crucial for the design of next-generation therapeutics, as it minimizes off-target interactions that can often lead to adverse effects.

The pharmaceutical industry has been increasingly focused on harnessing the power of computational chemistry and high-throughput screening techniques to identify novel drug candidates. N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide represents an excellent example of how these technologies can be used to discover compounds with therapeutic potential. By leveraging advanced computational methods, researchers have been able to predict the biological activity of this compound and design derivatives with enhanced properties.

In addition to its potential as a standalone therapeutic agent, N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide may also serve as a valuable scaffold for the development of more complex drug molecules. Its unique structural features provide a foundation upon which chemists can build new compounds with tailored biological activities. This approach is particularly useful in cases where existing drugs fail to meet therapeutic needs, as it allows for the creation of molecules with novel mechanisms of action.

The synthesis of N-(1-cyanocyclohexyl)-2-[(1-phenyl-1H-pyrazol-4-yl)amino]propanamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of innovative synthetic strategies has not only facilitated its study but also paved the way for the development of similar molecules with improved pharmacological properties.

Ongoing research into N-(1-cyanocyclohexyl)-2-[(1-phenoxyphthalazin-]amino]propanamide is exploring its potential applications in various therapeutic areas. For instance, studies have indicated that this compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, it has shown promise in preclinical models as a potential treatment for certain types of cancer by inhibiting enzymes that promote tumor growth.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, the promising properties of N-(1-cyanocyclohexyl)-2-[(1-phenoxyphthalazin-]amino]propanamide have positioned it as a candidate for further clinical investigation. If future studies confirm its therapeutic benefits, this compound could represent a significant advancement in the treatment of various diseases.

In conclusion, N-(1-cyanocyclohexyl)-2-[(1-phenoxyphthalazin-]amino]propanamide is a remarkable chemical entity with substantial potential in pharmaceutical applications. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.